2-(1H-benzimidazol-2-ylthio)-1-(4-methylphenyl)ethanone
Overview
Description
2-(1H-benzimidazol-2-ylthio)-1-(4-methylphenyl)ethanone, commonly known as BMPE, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BMPE belongs to the family of benzimidazole derivatives, which have been extensively studied for their biological activities, including anticancer, antiviral, and antimicrobial properties. In
Mechanism of Action
The mechanism of action of BMPE is not fully understood, but studies suggest that it acts by inhibiting the activity of certain enzymes and proteins involved in cell growth and proliferation. BMPE has been shown to inhibit the activity of cyclin-dependent kinases (CDKs) and histone deacetylases (HDACs), which are involved in the regulation of the cell cycle and gene expression, respectively.
Biochemical and Physiological Effects
BMPE has been shown to have various biochemical and physiological effects. In vitro studies have shown that BMPE inhibits the growth of cancer cells by inducing apoptosis and inhibiting the cell cycle. BMPE has also been shown to have antiviral and antimicrobial properties, making it a potential candidate for the development of new antiviral and antimicrobial agents. In vivo studies have shown that BMPE has anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of inflammatory and pain-related disorders.
Advantages and Limitations for Lab Experiments
BMPE has several advantages for lab experiments. It is a stable and easily synthesized compound that can be used in various assays and experiments. BMPE also has a high purity and can be easily characterized using various analytical techniques. However, BMPE has some limitations for lab experiments. It has low solubility in water, which can limit its use in certain assays. BMPE also has a short half-life, which can limit its effectiveness in vivo.
Future Directions
BMPE has several potential future directions for research. One area of research is the development of BMPE-based anticancer agents. Studies have shown that BMPE inhibits the growth of cancer cells, making it a potential candidate for the development of new anticancer drugs. Another area of research is the development of BMPE-based antiviral and antimicrobial agents. BMPE has been shown to have antiviral and antimicrobial properties, making it a potential candidate for the development of new antiviral and antimicrobial drugs. Finally, future research could focus on the optimization of BMPE's pharmacokinetic properties, such as solubility and half-life, to improve its effectiveness in vivo.
Conclusion
In conclusion, BMPE is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BMPE has been investigated for its potential anticancer, antiviral, and antimicrobial properties, and has been shown to inhibit the activity of certain enzymes and proteins involved in cell growth and proliferation. BMPE has several advantages for lab experiments, but also has some limitations. Future research could focus on the development of BMPE-based drugs for various applications and the optimization of its pharmacokinetic properties.
Scientific Research Applications
BMPE has been extensively studied for its potential applications in various scientific fields. In the field of medicinal chemistry, BMPE has been investigated for its potential anticancer activity. Studies have shown that BMPE inhibits the growth of cancer cells by inducing apoptosis and inhibiting the cell cycle. BMPE has also been shown to have antiviral and antimicrobial properties, making it a potential candidate for the development of new antiviral and antimicrobial agents.
properties
IUPAC Name |
2-(1H-benzimidazol-2-ylsulfanyl)-1-(4-methylphenyl)ethanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2OS/c1-11-6-8-12(9-7-11)15(19)10-20-16-17-13-4-2-3-5-14(13)18-16/h2-9H,10H2,1H3,(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BPVRPBBHENIHEY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)CSC2=NC3=CC=CC=C3N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50395357 | |
Record name | 2-(1H-benzimidazol-2-ylsulfanyl)-1-(4-methylphenyl)ethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50395357 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
282.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1H-benzimidazol-2-ylsulfanyl)-1-(4-methylphenyl)ethanone | |
CAS RN |
27097-09-2 | |
Record name | 2-(1H-Benzimidazol-2-ylthio)-1-(4-methylphenyl)ethanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=27097-09-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(1H-benzimidazol-2-ylsulfanyl)-1-(4-methylphenyl)ethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50395357 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.